Einecs 264-139-0

Specification

• CAS No.: 63428-89-7
• Molecular Formula: C12H29N3O2
• Molecular Weight: 247.38 g/mol
• IUPAC Name: N'-(2-aminoethyl)ethane-1,2-diamine;2-ethylhexanoic acid
• Standard InChI: InChI=1S/C8H16O2.C4H13N3/c1-3-5-6-7(4-2)8(9)10;5-1-3-7-4-2-6/h7H,3-6H2,1-2H3,(H,9,10);7H,1-6H2
• Standard InChI Key: URCVXXHEMYPEDC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)O.C(CNCCN)N

Introduction

Chemical Identity and Structural Characteristics

EINECS 264-139-0 is systematically named N'-(2-aminoethyl)ethane-1,2-diamine; 2-ethylhexanoic acid, reflecting its dual-component structure. The compound’s InChI key (URCVXXHEMYPEDC-UHFFFAOYSA-N) and canonical SMILES notation (CCCCC(CC)C(=O)O.C(CNCCN)N) offer precise descriptors for computational chemistry and database referencing. Its molecular architecture combines a branched carboxylic acid (2-ethylhexanoic acid) with a polyamine (triethylenetetramine), suggesting potential utility in surfactant synthesis or metal chelation.

Table 1: Key Chemical Properties of EINECS 264-139-0

Property	Value
CAS No.	63428-89-7
Molecular Formula	$\text{C}_{12}\text{H}_{29}\text{N}_{3}\text{O}_{2}$
Molecular Weight	247.38 g/mol
IUPAC Name	N'-(2-aminoethyl)ethane-1,2-diamine; 2-ethylhexanoic acid
PubChem Compound ID	173920

The compound’s structural features, including amine and carboxylate functional groups, imply reactivity typical of amphiphilic substances. Such properties often underpin applications in emulsification, corrosion inhibition, or pharmaceutical intermediates.

Applications and Functional Uses

The dual functionality of EINECS 264-139-0 suggests diverse industrial applications:

Surfactants and Emulsifiers

The compound’s amphiphilic structure aligns with surfactant properties, enabling its use in detergents, agrochemical formulations, or personal care products. Its amine groups may enhance solubility in aqueous media, while the hydrophobic alkyl chain aids in lipid interaction.

Corrosion Inhibition

Polyamine derivatives are widely employed as corrosion inhibitors in cooling systems and industrial boilers. The chelating capacity of EINECS 264-139-0 could sequester metal ions, preventing oxidative degradation of ferrous alloys.

Toxicological and Environmental Considerations

EINECS 264-139-0’s safety profile remains partially characterized. Under REACH, manufacturers must assess hazards using in silico models, in vitro assays, or vertebrate testing. The European Chemicals Agency (ECHA) advocates (Q)SAR (Quantitative Structure-Activity Relationship) tools to predict acute toxicity, prioritizing alternatives to animal testing. For instance, ECOSAR software classifies 54% of EINECS substances into narcotic or reactive categories, though EINECS 264-139-0’s specific classification is unspecified.

Key Hazard Considerations:

• Aquatic Toxicity: Analogous quaternary ammonium salts exhibit high toxicity to aquatic organisms, suggesting potential risks if the compound enters waterways.

• Dermal/Irritation Potential: Structural similarities to benzalkonium chloride (CAS 63449-41-2) imply possible skin and eye irritation, warranting protective handling measures.

Regulatory Status and Compliance

As a phase-in substance, EINECS 264-139-0 is subject to REACH’s staggered registration deadlines based on production volume. Registrants must obtain an 18-digit REACH number (e.g., 01-2119457896-34-XXXX) to confirm compliance. Post-2018, all pre-registrations expired, necessitating full registration for continued market access. Safety Data Sheets (SDS) for the compound must disclose hazards, handling precautions, and emergency measures, though suppliers may redact the final four digits of the REACH number for confidentiality.

Research Gaps and Future Directions

Despite its EINECS listing, peer-reviewed studies on EINECS 264-139-0 are conspicuously absent. Future research should prioritize:

• Experimental Toxicology: Acute and chronic toxicity assays to validate (Q)SAR predictions.

• Environmental Fate Studies: Degradation pathways and bioaccumulation potential in aquatic ecosystems.

• Application-Specific Analyses: Efficacy assessments in corrosion inhibition or emulsification relative to established alternatives.